Cas no 2034582-30-2 (N,N-dimethyl-6-{[1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)pyrrolidin-3-yl]oxy}pyridazin-3-amine)

• Product Name: N,N-dimethyl-6-{[1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)pyrrolidin-3-yl]oxy}pyridazin-3-amine
• CAS No: 2034582-30-2
• MF: C₁₄H₁₈N₆O₂S
• MW: 334.3967
• CID: 5353064
• Update Time: 2025-08-05

N,N-dimethyl-6-{[1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)pyrrolidin-3-yl]oxy}pyridazin-3-amine Chemical and Physical Properties

Names and Identifiers

• [3-[6-(dimethylamino)pyridazin-3-yl]oxypyrrolidin-1-yl]-(4-methylthiadiazol-5-yl)methanone
• (3-((6-(dimethylamino)pyridazin-3-yl)oxy)pyrrolidin-1-yl)(4-methyl-1,2,3-thiadiazol-5-yl)methanone
• N,N-dimethyl-6-{[1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)pyrrolidin-3-yl]oxy}pyridazin-3-amine

• Inchi： 1S/C14H18N6O2S/c1-9-13(23-18-15-9)14(21)20-7-6-10(8-20)22-12-5-4-11(16-17-12)19(2)3/h4-5,10H,6-8H2,1-3H3
• InChI Key： YXKLPXGECPIHAT-UHFFFAOYSA-N
• SMILES： S1C(=C(C([H])([H])[H])N=N1)C(N1C([H])([H])C([H])([H])C([H])(C1([H])[H])OC1C([H])=C([H])C(=NN=1)N(C([H])([H])[H])C([H])([H])[H])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 426
• XLogP3: 1.2
• Topological Polar Surface Area: 113

Additional information on N,N-dimethyl-6-{[1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)pyrrolidin-3-yl]oxy}pyridazin-3-amine

Comprehensive Analysis of N,N-dimethyl-6-{[1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)pyrrolidin-3-yl]oxy}pyridazin-3-amine (CAS No. 2034582-30-2)

In the rapidly evolving field of medicinal chemistry, N,N-dimethyl-6-{[1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)pyrrolidin-3-yl]oxy}pyridazin-3-amine (CAS No. 2034582-30-2) has emerged as a compound of significant interest. This molecule, characterized by its unique thiadiazole and pyridazine moieties, is being extensively studied for its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural complexity and the bioactive properties it may exhibit, making it a focal point in modern pharmaceutical research.

The compound's molecular structure features a pyrrolidin-3-yloxy linker, which enhances its binding affinity to various biological targets. This attribute is critical in the design of small-molecule inhibitors, a hot topic in the context of precision medicine and targeted therapies. Given the current emphasis on personalized treatment options, 2034582-30-2 is being explored for its potential role in modulating specific pathways implicated in disease progression. Its synthetic accessibility and structural versatility further contribute to its appeal in high-throughput screening campaigns.

One of the most searched questions in the realm of chemical research revolves around the mechanism of action of novel compounds like N,N-dimethyl-6-{[1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)pyrrolidin-3-yl]oxy}pyridazin-3-amine. Preliminary studies suggest that its thiadiazole core may interact with enzymes or receptors involved in cell signaling, a hypothesis that aligns with the growing demand for enzyme inhibitors in therapeutic applications. Additionally, the compound's lipophilicity and hydrogen-bonding capacity are under scrutiny, as these properties are pivotal for drug-likeness and ADME (Absorption, Distribution, Metabolism, and Excretion) optimization.

From a synthetic chemistry perspective, the preparation of 2034582-30-2 involves multi-step organic synthesis, often requiring catalysis and protecting group strategies. This complexity has spurred discussions in academic forums and research publications, with many chemists seeking efficient synthetic routes to scale up production. The compound's stability under various conditions is another area of active investigation, particularly for formulation development in pharmaceutical settings.

In the context of intellectual property and patent landscapes, N,N-dimethyl-6-{[1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)pyrrolidin-3-yl]oxy}pyridazin-3-amine has garnered attention due to its potential novelty and non-obviousness. Companies and research institutions are actively filing patents to protect their discoveries related to this compound, reflecting its commercial viability. This trend is consistent with the broader shift toward innovative therapeutics and biopharmaceutical advancements.

Environmental and safety profiles of 2034582-30-2 are also under evaluation, as regulatory agencies emphasize green chemistry principles and sustainable practices. Researchers are exploring eco-friendly synthesis methods to minimize waste and reduce the environmental footprint of producing such compounds. This aligns with the global push for sustainable drug development, a topic frequently searched by professionals in the pharmaceutical industry.

In summary, N,N-dimethyl-6-{[1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)pyrrolidin-3-yl]oxy}pyridazin-3-amine (CAS No. 2034582-30-2) represents a promising candidate in the quest for next-generation therapeutics. Its multifunctional structure, combined with its potential biological activity, positions it as a valuable asset in drug discovery pipelines. As research progresses, this compound is likely to remain a subject of intense study, addressing both scientific curiosity and therapeutic needs in the years to come.